Cas no 832128-06-0 (2H-1-Benzopyran-3-carboxylic acid, 7-(dioctylamino)-2-oxo-, ethyl ester)

• Product name: 2H-1-Benzopyran-3-carboxylic acid, 7-(dioctylamino)-2-oxo-, ethyl ester
• CAS No: 832128-06-0
• MF: C₂₈H₄₃NO₄
• MW: 457.645328760147
• CID: 1807641

2H-1-Benzopyran-3-carboxylic acid, 7-(dioctylamino)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 7-(dioctylamino)-2-oxo-, ethyl ester

• Inchi： 1S/C28H43NO4/c1-4-7-9-11-13-15-19-29(20-16-14-12-10-8-5-2)24-18-17-23-21-25(27(30)32-6-3)28(31)33-26(23)22-24/h17-18,21-22H,4-16,19-20H2,1-3H3
• InChI Key： PGFLEBNFGUJXSV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(N(CCCCCCCC)CCCCCCCC)=CC=C2C=C1C(OCC)=O

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 585.3±50.0 °C(Predicted)
• pka: 2.43±0.20(Predicted)